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Compound of Interest

Compound Name: Pefabloc

Cat. No.: B609890 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to help researchers, scientists, and drug development professionals resolve

inconsistencies encountered during experiments using Pefabloc SC.

Frequently Asked Questions (FAQs)
Q1: Why am I seeing variable or no inhibition of protease activity with Pefabloc SC?

Inconsistent protease inhibition is a common issue and can often be traced back to the stability

of Pefabloc SC, which is highly dependent on pH and temperature.

pH-Dependent Hydrolysis: Pefabloc SC undergoes hydrolysis at a pH of 7.0 or higher.[1]

This rate of degradation increases as the pH and temperature rise. For instance, at 37°C and

pH 7.0, 50% of Pefabloc SC is hydrolyzed in 6 hours. This half-life drops to just 2 hours at

pH 7.5 and the same temperature.[1] To ensure consistent results, it is crucial to add

Pefabloc SC to your biological samples immediately before starting your experiment.[1][2]

Stock Solution Stability: Concentrated stock solutions (e.g., 100 mM) prepared in distilled

water are acidic and should be stored in aliquots at -15 to -25°C for up to two months.[1][3]

Storing the stock solution under acidic conditions is key to minimizing hydrolysis.[1]

Incorrect Working Concentration: The recommended working concentration for Pefabloc SC

is typically between 0.1 to 1.0 mg/mL (0.4 to 4 mM).[1][2][4] Using a concentration that is too

low may result in incomplete protease inhibition.
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Q2: I've prepared my Pefabloc SC stock solution in my lysis buffer and stored it. Why are my

results inconsistent?

Storing Pefabloc SC in a buffer, especially if the buffer has a neutral or alkaline pH, will lead to

its rapid degradation. Lysis buffers are often buffered at a pH between 7.4 and 8.0, a range

where Pefabloc SC is unstable. Always prepare fresh dilutions of Pefabloc SC from your

acidic stock solution into your working buffer immediately before use.

Q3: Can Pefabloc SC interact with other components in my experimental setup?

Yes, Pefabloc SC can interact with certain reagents, which may affect its inhibitory activity.

Reducing Agents: Pefabloc® SC is known to react with thiols. Therefore, the presence of

reducing agents like Dithiothreitol (DTT) and β-mercaptoethanol in your buffer can reduce its

inhibitory effect.[5]

Protein Adducts: At higher concentrations and certain pH values, Pefabloc SC can form

covalent adducts with proteins.[1][6] This non-specific interaction can potentially affect the

function of your protein of interest and lead to inconsistent results. If you suspect this is

occurring, consider using Pefabloc® SC PLUS, which includes a protector solution to

prevent these adduct formations without altering the inhibitory features.[1][7]

Q4: I'm switching from PMSF to Pefabloc SC. What are the key differences I should be aware

of?

Pefabloc SC offers several advantages over PMSF, including markedly lower toxicity, better

stability at physiological pH, and high solubility in aqueous solutions.[1] Unlike PMSF, which

needs to be dissolved in an organic solvent, Pefabloc SC can be directly dissolved in water or

aqueous buffers. Additionally, Pefabloc SC's activity is not significantly affected by serum

albumin, making it a more effective inhibitor of thrombin in serum or plasma compared to

PMSF.[1][2][8][9]

Data Summary Tables
Table 1: Stability of Pefabloc SC in Aqueous Solution
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pH Temperature (°C) Half-life Reference

< 7.0 -15 to -25

Stable for at least 2

months (stock

solution)

[1][3]

7.0 37 6 hours [1]

7.5 37 2 hours [1]

8.0 - 9.0 Not specified
Slight hydrolysis

occurs
[7][9]

Table 2: Recommended Working Concentrations of Pefabloc SC

Application
Recommended
Concentration

Reference

General Protein Purification 0.1 - 1.0 mg/mL (0.4 - 4 mM) [1][2][4]

Inactivation of Proteinase K 1 - 5 mM [1][2][4]

Table 3: IC50 Values for Pefabloc SC Against Various Serine Proteases
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Enzyme Enzyme Concentration IC50 (mM)

Trypsin 0.2 µg/ml 0.081

Chymotrypsin 2.44 µg/ml 0.044

Thrombin 0.079 µg/ml 0.92

Factor Xa 0.12 µg/ml 24.0

Plasmin 4 CTA-U/ml 1.99

tPA 5.0 µg/ml 0.72

uPA 24.0 µg/ml 0.072

Glandular Kallikrein 3.5 µg/ml 2.86

Elastase 2.44 µg/ml 0.525

Subtilisin A 0.49 µg/ml 1.801

Factor XIIa 0.013 U/ml 0.256

Data sourced from Enzyme

Research Laboratories.[10]

Experimental Protocols & Methodologies
Protocol 1: Preparation of Pefabloc SC Stock Solution

Reconstitution: Dissolve Pefabloc SC powder in double-distilled water to a final

concentration of 100 mM (approximately 24 mg/mL).[1] Pefabloc SC is readily soluble in

aqueous solutions.[1][9]

Aliquoting: Dispense the stock solution into small, single-use aliquots.

Storage: Store the aliquots at -15 to -25°C.[1][3] Under these conditions, the stock solution is

stable for at least two months.[1]

Protocol 2: General Use in Protein Extraction
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Prepare Lysis Buffer: Prepare your lysis buffer of choice. Do not add Pefabloc SC at this

stage.

Sample Preparation: Perform your cell or tissue homogenization in the lysis buffer on ice.

Add Pefabloc SC: Immediately before proceeding with downstream applications (e.g.,

clarification of the lysate), add the required volume of the 100 mM Pefabloc SC stock

solution to achieve the desired final working concentration (typically 0.4 - 4 mM).

Mix and Proceed: Gently mix the sample and proceed with your protein purification protocol.

Visualizations
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Caption: Mechanism of irreversible inhibition of serine proteases by Pefabloc SC.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b609890?utm_src=pdf-body
https://www.benchchem.com/product/b609890?utm_src=pdf-body
https://www.benchchem.com/product/b609890?utm_src=pdf-body
https://www.benchchem.com/product/b609890?utm_src=pdf-body-img
https://www.benchchem.com/product/b609890?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609890?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inconsistent Protease Inhibition

Is the buffer pH ≥ 7.0?

Was the experiment at elevated temperature?

No

Add Pefabloc SC immediately before use.

Yes

Was the stock solution prepared and stored correctly?

No Yes

Are reducing agents (DTT, BME) present?

Yes

Prepare fresh, acidic stock solution and store at -20°C.

No

Consider buffer exchange or be aware of reduced efficacy.

Yes

Consistent Inhibition

No

Click to download full resolution via product page

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b609890?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609890?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. sigmaaldrich.com [sigmaaldrich.com]

2. thomassci.com [thomassci.com]

3. ROCHE Pefabloc(R) SC - Forlabs Website [forlabs.co.uk]

4. scientificlabs.co.uk [scientificlabs.co.uk]

5. Pefabloc® SC-Protease Inhibitor, 100 mg, CAS No. 30827-99-7 | Individual Inhibitors |
Inhibitors | Biochemistry | Life Science | Carl ROTH - Germany [carlroth.com]

6. Pefabloc® SC PLUS crystalline, suitable for blocking, suitable for protein purification, 0.1-
1.0 mg/mL | Sigma-Aldrich [sigmaaldrich.com]

7. sigmaaldrich.com [sigmaaldrich.com]

8. pentapharm.com [pentapharm.com]

9. Pefabloc® SC | Krackeler Scientific, Inc. [krackeler.com]

10. Enzyme Research | Pefabloc SC [enzymeresearch.co.uk]

To cite this document: BenchChem. [Pefabloc SC Technical Support Center: Troubleshooting
Inconsistent Results]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609890#troubleshooting-inconsistent-results-with-
pefabloc-sc]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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